![molecular formula C7H5N3O2S B160904 2-Amino-6-nitrobenzothiazole CAS No. 6285-57-0](/img/structure/B160904.png)
2-Amino-6-nitrobenzothiazole
Overview
Description
2-Amino-6-nitrobenzothiazole is a type of yellow crystal or powder . It is almost insoluble in water but can dissolve in organic solvents such as ethanol and dichloromethane . It is a high-energy compound that belongs to the aromatic compounds containing nitro and sulfur .
Synthesis Analysis
A series of this compound derivatives have been designed and synthesized, which have the ability to inhibit monoamine oxidase A and B (MAO-A / MAO-B) .Molecular Structure Analysis
The empirical formula of this compound is C7H5N3O2S, and its molecular weight is 195.20 . The SMILES string is Nc1nc2ccc (cc2s1) [N+] ( [O-])=O .Chemical Reactions Analysis
2-Aminobenzothiazole serves as a reactant or a reaction intermediate for affording various fused heterocycles since NH2 and endocyclic N functions of 2-aminobenzothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .Physical And Chemical Properties Analysis
This compound is an orange crystal or yellow powder . It is insoluble in water . Its melting point is 247-249 °C .Scientific Research Applications
Synthesis Techniques
- Synthesis Process : 2-Amino-6-nitrobenzothiazole is synthesized from technical-grade P-nitroanilinum using a catalyst. Optimal conditions include specific reactant ratios, a reaction temperature of 80-85°C, and a 10-hour reaction time. This process achieves a total recovery of 64.5% with a purity of ≥99% (Ye Yu-yua, 2002).
- Microwave Irradiation Synthesis : Utilizing microwave activation, 2-Chloromethyl-6-nitrobenzothiazole allows the synthesis of 2-alkyl-6-nitrobenzothiazoles through an electron transfer reaction, followed by nitrous acid elimination (Yves Njoya et al., 2003).
Industrial Applications
- Corrosion Inhibition : this compound (ANBT) was investigated as a corrosion inhibitor for mild steel in an acid medium. This compound exhibited inhibition efficiency in different conditions, adhering to Langmuir and Temkin adsorption isotherms (S. Rekha et al., 2016).
Analytical Techniques
- Voltammetric Determination : ANBT's voltammetric behavior was studied using polished silver solid amalgam electrodes. This method enabled its determination in various buffer solutions and was applied to samples of drinking and river waters (Dana Deýlová et al., 2014).
Potential Therapeutic Applications
- Antitumor Activity : Novel derivatives of 6-amino-2-phenylbenzothiazole, including this compound, were synthesized and found to exert cytostatic activities against various human cell lines, including cervical, breast, colon, and laryngeal carcinoma, suggesting potential antitumor applications (L. Racané et al., 2006).
Advanced Material Research
- Hyperpolarisability Analysis : A study of this compound (2A6NBT) involved vibrational analysis and non-linear optical behavior investigation. The study found significant intramolecular charge transfer, which is important for applications in materials science (S. Sebastian et al., 2013).
Mechanism of Action
Target of Action
The primary target of 2-Amino-6-nitrobenzothiazole is acetylcholinesterase (AChE) . AChE is a crucial enzyme in the nervous system, responsible for the breakdown of acetylcholine, a neurotransmitter. It plays a significant role in neurodegenerative disorders .
Mode of Action
This compound-derived hydrazones inhibit AChE, with IC50 values in the nanomolar to micromolar range . The compound interacts with AChE, leading to a decrease in the enzyme’s activity. This interaction results in the inhibition of acetylcholine breakdown, thereby prolonging its action .
Biochemical Pathways
The inhibition of AChE affects the cholinergic neurotransmission pathway. Under normal conditions, AChE catalyzes the hydrolysis of acetylcholine into choline and acetic acid, terminating cholinergic neurotransmission . .
Result of Action
The inhibition of AChE by this compound leads to prolonged acetylcholine activity, which can have various effects at the molecular and cellular levels. For instance, it can enhance cholinergic neurotransmission, which is often impaired in neurodegenerative disorders .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-Amino-6-nitrobenzothiazole has been evaluated as an inhibitor of acetylcholinesterase (AChE), an important target for the treatment of neurodegenerative disorders . The compound inhibits AChE with IC50 values in the nanomolar to micromolar range . The inhibition of AChE by this compound is a mixed type and reversible .
Cellular Effects
The effects of this compound on cells are primarily related to its inhibitory activity against AChE . By inhibiting AChE, this compound can potentially influence cell function by altering cholinergic neurotransmission .
Molecular Mechanism
The molecular mechanism of this compound involves the inhibition of AChE . Molecular docking simulations have revealed that the compound forms hydrogen bonds and π – π interactions with AChE, leading to effective stabilization of the ligand–AChE complex .
Metabolic Pathways
Given its inhibitory activity against AChE, it may be involved in pathways related to cholinergic neurotransmission .
Properties
IUPAC Name |
6-nitro-1,3-benzothiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2S/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPNAVOJCQIEKQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2S | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19787 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3024491 | |
Record name | 2-Amino-6-nitrobenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-6-nitrobenzothiazole appears as orange crystals or yellow powder. (NTP, 1992) | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19787 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992) | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19787 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS No. |
6285-57-0 | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19787 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 2-Amino-6-nitrobenzothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6285-57-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-6-nitrobenzothiazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006285570 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62980 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62341 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10794 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Benzothiazolamine, 6-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-6-nitrobenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3024491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-nitrobenzothiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.922 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4321510DG9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Melting Point |
477 to 480 °F (NTP, 1992) | |
Record name | 2-AMINO-6-NITROBENZOTHIAZOLE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19787 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: The molecular formula of 2A6NBT is C7H5N3O2S, and its molecular weight is 195.20 g/mol. []
ANone: 2A6NBT has been characterized using various spectroscopic techniques, including:
- FT-IR and FT-Raman: These techniques provide insights into the vibrational modes of the molecule, revealing information about its functional groups and bonding characteristics. [, ]
- UV-Vis: This technique helps determine the electronic transitions within the molecule and its light absorption properties. [, , ]
- NMR (1H and 13C): NMR spectroscopy provides detailed information about the structure and connectivity of atoms within the molecule. [, , , , , ]
- Mass Spectrometry: This technique helps determine the molecular weight and fragmentation pattern of the molecule, aiding in structural elucidation. [, ]
ANone: The provided research focuses primarily on the synthesis and biological evaluation of 2A6NBT derivatives. There is no direct evidence suggesting inherent catalytic properties for 2A6NBT itself.
ANone: Yes, computational chemistry has been used to investigate 2A6NBT and its derivatives:
- DFT calculations: Density functional theory (DFT) calculations have been employed to study the molecular structure, vibrational frequencies, and electronic properties of 2A6NBT. []
- Molecular Docking: This technique has been used to predict the binding modes and interactions of 2A6NBT derivatives with target proteins, such as acetylcholinesterase, providing insights into their potential mechanism of action. [, ]
ANone: Several studies have explored the impact of modifying 2A6NBT on its biological activity:
- Introduction of a methylene spacer: This modification in 2-amino-6-nitrobenzothiazole-derived hydrazones significantly enhanced MAO-B inhibitory potency. []
- Variations in the substituents of 1,4-dihydropyridine derivatives: Changes in these substituents demonstrated a marked effect on the antimicrobial activity of the compounds. []
- Substitution on the phenyl ring of semicarbazone derivatives: This modification influenced the anticonvulsant activity and sodium channel blocking potential. []
- Complexation with metal ions: Complexation of 2A6NBT with various metal ions has been explored, leading to variations in antimicrobial and antifungal activities. [, , ]
ANone: Several synthetic routes for 2A6NBT have been reported:
- From 2-aminobenzothiazole: 2A6NBT can be synthesized from 2-aminobenzothiazole via nitration using nitric acid. [, , ]
- From p-nitroaniline: An alternative method involves the use of p-nitroaniline as a starting material, followed by cyclization reactions. []
ANone: 2A6NBT and its derivatives have shown promise in various applications:
- Corrosion inhibition: Studies have investigated the potential of 2A6NBT and its derivatives as corrosion inhibitors for mild steel in acidic environments. []
- Antimicrobial agents: Various derivatives of 2A6NBT have exhibited potent antimicrobial activity against both bacteria and fungi. [, , , ]
- Acetylcholinesterase inhibitors: 2A6NBT derived hydrazones have shown promising results as acetylcholinesterase inhibitors, suggesting potential for Alzheimer's disease treatment. [, ]
- Anticonvulsant agents: Some 2A6NBT derivatives have exhibited anticonvulsant activity in animal models, highlighting their potential for treating epilepsy. []
- Digital optical switches: Azo benzothiazole polyurethane-urea polymers incorporating 2A6NBT have potential applications in optical switching devices. []
- Dyes: 2A6NBT is used as a diazo component in the synthesis of various azo dyes, finding applications in the textile industry. [, , ]
- Ion exchange resins: Copolymers incorporating 2A6NBT have been investigated as potential ion exchange resins for removing toxic metal ions from wastewater. [, ]
ANone: The provided research primarily focuses on synthesis and biological activity. Further studies are required to assess the compound's environmental fate, persistence, bioaccumulation potential, and toxicity to non-target organisms. Implementing appropriate waste management and disposal procedures for 2A6NBT and its derivatives is crucial to minimize potential environmental risks.
ANone: While the provided research doesn't directly address PK/PD aspects of 2A6NBT, some studies provide hints:
- In vivo efficacy: Studies evaluating anticonvulsant activity and learning/memory enhancement in scopolamine-induced amnesia rat models suggest that 2A6NBT derivatives can cross the blood-brain barrier and exert pharmacological effects in the central nervous system. [, ]
ANone: Several studies demonstrate the biological activity of 2A6NBT and its derivatives:
- Antimicrobial activity: In vitro assays have demonstrated the antimicrobial activity of 2A6NBT derivatives against various bacterial and fungal strains. [, , , ]
- Acetylcholinesterase inhibition: In vitro enzyme inhibition assays have been performed to assess the potency and selectivity of 2A6NBT derivatives towards acetylcholinesterase. [, ]
- Anticonvulsant activity: In vivo studies in rodent models, such as the maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, have been used to evaluate the anticonvulsant potential of 2A6NBT derivatives. []
- Learning and memory impairment: The scopolamine-induced amnesia model in rats has been employed to assess the potential of 2A6NBT derivatives for improving cognitive function. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.